2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide features a pyrazolo[3,4-d]pyrimidin-4-one core substituted at position 1 with a 2,4-dimethylphenyl group. An acetamide linker connects the core to a 4-nitrophenyl moiety.
Properties
IUPAC Name |
2-[1-(2,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-nitrophenyl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N6O4/c1-13-3-8-18(14(2)9-13)26-20-17(10-23-26)21(29)25(12-22-20)11-19(28)24-15-4-6-16(7-5-15)27(30)31/h3-10,12H,11H2,1-2H3,(H,24,28) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YABJVJUJJHUSFR-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)[N+](=O)[O-])C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N6O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide (commonly referred to as a pyrazolo[3,4-d]pyrimidine derivative) has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, mechanisms of action, and biological effects, particularly in relation to anti-inflammatory and anticancer properties.
Synthesis
The synthesis of this compound typically involves multiple steps, including the formation of the pyrazolo[3,4-d]pyrimidine core and subsequent functionalization. Key steps include:
- Formation of the Pyrazolo[3,4-d]pyrimidine Core :
- Cyclization reactions using hydrazine derivatives and diketones under acidic or basic conditions.
- Introduction of Substituents :
- The addition of the 2,4-dimethylphenyl group via Friedel-Crafts acylation reactions.
- The introduction of the nitrophenyl group through electrophilic substitution reactions.
The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets:
- Enzyme Inhibition : The pyrazolo[3,4-d]pyrimidine core can inhibit key enzymes involved in inflammatory pathways and cancer progression. This includes inhibition of cyclooxygenase (COX) enzymes, which are critical in mediating inflammatory responses.
- Cell Cycle Modulation : Research indicates that this compound can induce cell cycle arrest in cancer cells by inhibiting cyclin-dependent kinases (CDKs), leading to increased apoptosis rates in sensitive cell lines.
Anti-inflammatory Activity
The compound has shown significant potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit COX-I and COX-II enzymes:
| Compound | IC50 (μM) | Selectivity Index |
|---|---|---|
| 2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide | 0.52 (COX-II) | 10.73 |
This indicates a strong selectivity towards COX-II inhibition compared to standard anti-inflammatory drugs like Celecoxib.
Anticancer Activity
The anticancer properties have been evaluated against various cancer cell lines. Notably:
- Broad Spectrum Activity : The compound exhibited a broad spectrum of anticancer activity with selectivity ratios ranging from 0.7 to 39 across nine cancerous subpanels tested by the National Cancer Institute.
- Mechanistic Studies : It was found to induce apoptosis and arrest the cell cycle at the S phase in leukemia cells (HL60), showcasing a significant increase in early and late apoptosis markers.
| Cell Line | IC50 (μM) | Mechanism |
|---|---|---|
| HL60 | 0.0034 | Apoptosis induction via CDK inhibition |
| MCF-7 | 3.04 | Cell cycle arrest at G2/M phase |
Case Studies
Several studies have documented the efficacy of pyrazolo[3,4-d]pyrimidine derivatives similar to our compound:
- Eren et al. Study : Reported a series of diaryl heterocycles with potent COX-II inhibitory activity, demonstrating that modifications in structure could enhance selectivity and potency against inflammatory pathways.
- Chandana et al. Study : Investigated new analogs exhibiting significant anti-inflammatory activity with improved selectivity profiles compared to existing therapies.
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Electronic Comparison
Research Findings and Inferences
Electron-Withdrawing vs. Electron-Donating Groups :
- The nitro group in the target compound likely enhances binding to electron-rich enzyme pockets compared to methoxy or fluoro substituents .
Steric Effects :
- The 2,4-dimethylphenyl group may improve selectivity for hydrophobic binding sites over smaller substituents like 4-fluorophenyl .
Bioavailability: Simplified acetamide linkers (as in the target compound) may offer better pharmacokinetics than sulfonamide or chromenone-containing analogs .
Agrochemical Insights :
- While nitro groups are rare in herbicides, their presence in pharmaceuticals suggests redox-mediated mechanisms (e.g., prodrug activation) .
Q & A
Q. What are the optimal synthetic routes for 4-tert-butyl-N-{11-methyl-3,10-dithia-5,12-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,11-pentaen-4-yl}benzamide?
The synthesis involves multi-step cyclization reactions. Start with the tricyclic core formation using sulfur-containing reagents (e.g., thiols or disulfides) to introduce dithia and diaza functionalities. The final step includes coupling the tert-butylbenzamide group via nucleophilic substitution or amide bond formation. Reaction conditions (e.g., solvent polarity, temperature) significantly influence yield. For example, dimethylformamide (DMF) at 80–100°C promotes cyclization, while sodium hydride aids deprotonation .
Q. Which spectroscopic techniques are critical for characterizing this compound?
Use NMR spectroscopy (¹H, ¹³C, and 2D-COSY) to confirm the tricyclic framework and substituent positions. High-resolution mass spectrometry (HRMS) validates molecular weight, while FT-IR identifies functional groups (e.g., amide C=O stretch at ~1650 cm⁻¹). X-ray crystallography (if crystals are obtainable) resolves absolute stereochemistry, as demonstrated for structurally related tricyclic compounds .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
